3-(4-Methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H23N3O2S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: tert-butyl 3-[(4-methylpyrimidin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H23N3O2S/c1-11-5-7-16-13(17-11)21-10-12-6-8-18(9-12)14(19)20-15(2,3)4/h5,7,12H,6,8-10H2,1-4H3
• InChI Key: IBTIKJWBSZLUIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC2CCN(C2)C(=O)OC(C)(C)C

Description

This compound features a pyrrolidine core (a five-membered nitrogen-containing ring) with a tert-butyl ester at the 1-position and a 4-methyl-pyrimidin-2-ylsulfanylmethyl group at the 3-position. The sulfide (-S-) linker connects the pyrrolidine to the pyrimidine ring, which bears a methyl substituent at the 4-position. The tert-butyl ester acts as a protective group, enhancing stability during synthetic processes.

Biological Activity

3-(4-Methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound of interest due to its potential biological activities, including antidiabetic, anticancer, and analgesic effects. This article provides a comprehensive overview of its biological activity, supported by data tables and relevant research findings.

• Molecular Formula : C16H24N2O2S
• Molecular Weight : 308.4 g/mol
• CAS Number : 845305-83-1
• SMILES Notation : CC1=NC(=CN=C1C=C2C=CC=CC2=C(N)C(=O)O)C(=O)O

Antidiabetic Activity

Research indicates that derivatives of pyrrolidine compounds demonstrate significant antidiabetic properties. The mechanism involves the stimulation of glucose uptake in muscle and fat cells, which is crucial for managing blood glucose levels. In studies, compounds similar to 3-(4-Methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine have shown an increase in insulin sensitivity by up to 37.4% in adipocytes, suggesting a promising therapeutic role in diabetes management .

Anticancer Activity

The anticancer potential of this compound has been evaluated through cytotoxicity assays against various cancer cell lines. Notably, derivatives have demonstrated moderate cytotoxicity against ovarian cancer cells while exhibiting limited toxicity towards non-cancerous cells. For instance, compounds structurally related to 3-(4-Methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine were found to inhibit NAMPT (Nicotinamide adenine dinucleotide phosphate), a target in cancer therapy, thereby contributing to their anticancer efficacy .

Analgesic Activity

The analgesic effects of related pyrrolidine derivatives have been assessed using the phenylbenzoquinone-induced writhing test and hot plate test in mice. Some compounds exhibited significant analgesic activity at doses as low as 0.78 mg/kg, indicating their potential use in pain management therapies .

Data Table: Summary of Biological Activities

Activity	Effect	Mechanism	Reference
Antidiabetic	Increased insulin sensitivity	Stimulates glucose uptake into muscle/fat cells
Anticancer	Moderate cytotoxicity	Inhibition of NAMPT; selective toxicity to cancer cells
Analgesic	Significant pain relief	Central and peripheral analgesic mechanisms

Case Studies

• Antidiabetic Study : A study involving a series of pyrrolidine derivatives showed that modifications at the para position significantly influenced the activity against insulin resistance. The most effective compound demonstrated a substantial increase in glucose uptake in adipocytes, paving the way for further development as an antidiabetic agent .
• Anticancer Evaluation : In vitro studies assessed the cytotoxic effects of pyrrolidine derivatives on ovarian and breast cancer cell lines. The results indicated that certain modifications led to enhanced selectivity against cancer cells compared to normal cells, highlighting the therapeutic potential of these compounds .
• Analgesic Testing : A behavioral study assessed the analgesic properties of several pyrrolidine derivatives using established pain models in mice. The results indicated that specific structural modifications could enhance analgesic efficacy, warranting further investigation into their mechanisms .

Comparison with Similar Compounds

3-(4-Chloro-6-methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula : C₁₅H₂₂ClN₃O₂S
• Molecular Weight : 343.88 g/mol
• Key Differences: Substitution on pyrimidine: 4-chloro-6-methyl vs. 4-methyl in the target compound.
• Implications :
  • The chloro group may improve binding affinity in enzyme inhibition (e.g., leukotriene A4 hydrolase) but could reduce metabolic stability compared to the methyl group .

3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula : ~C₁₅H₂₂ClN₃O₃ (estimated)
• Molecular Weight : ~343.87 g/mol
• Key Differences :
  • Piperidine core (six-membered ring) vs. pyrrolidine (five-membered).
  • Oxy (-O-) linker vs. sulfanylmethyl (-S-CH₂-).
• Implications: Piperidine’s larger ring size reduces ring strain, enhancing conformational flexibility for target interactions.

3-(Methanesulfonyl-methyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula : C₁₂H₂₂N₂O₄S
• Molecular Weight : 302.38 g/mol
• Key Differences :
  • Sulfonamide (-SO₂-N-) group vs. sulfide (-S-) linker.
• Likely a synthetic intermediate for bioactive molecules, as seen in ’s conversion to a sulfonamide hydrochloride salt .

3-(2-Methoxy-phenylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula : C₁₇H₂₅N₃O₃ (estimated)
• Molecular Weight : ~327.41 g/mol
• Key Differences: Aromatic amino group with a methoxy substituent vs. methyl-pyrimidine sulfide.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Linker/Substituent	Molecular Weight (g/mol)	Key Properties
Target Compound	Pyrrolidine	4-Methyl-pyrimidin-2-ylsulfanylmethyl	~329.44	Sulfide linker, tert-butyl ester protection, moderate lipophilicity
3-(4-Chloro-6-methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	4-Chloro-6-methyl-pyrimidin-2-ylsulfanylmethyl	343.88	Higher reactivity (Cl), increased electronegativity
3-(4-Chloro-5-methyl-pyrimidin-2-yloxy)-piperidine-1-carboxylic acid tert-butyl ester	Piperidine	4-Chloro-5-methyl-pyrimidin-2-yloxy	~343.87	Enhanced conformational flexibility, oxygen linker
3-(Methanesulfonyl-methyl-amino)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	Methanesulfonyl-methyl-amino	302.38	Polar sulfonamide, hydrogen-bonding capability
3-(2-Methoxy-phenylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine	2-Methoxy-phenylamino	~327.41	Aromatic amino group, electron-donating methoxy

Research Findings and Implications

• Synthetic Utility : The tert-butyl ester group is widely used for protection during synthesis (e.g., in leukotriene A4 hydrolase inhibitor preparation, ). Sulfide-linked analogs (e.g., ) are intermediates in drug discovery, often modified via nucleophilic substitution .
• Biological Activity : Pyrimidine derivatives are common in kinase and enzyme inhibitors. The methyl-pyrimidine sulfide in the target compound may offer balanced lipophilicity for blood-brain barrier penetration, while chlorine-substituted analogs () could target halogen-binding enzyme pockets .
• Stability and Reactivity : Sulfides are prone to oxidation to sulfoxides/sulfones, which could be leveraged for prodrug activation. In contrast, sulfonamides () exhibit greater stability but lower metabolic flexibility .